Cas no 1803603-46-4 (3-(4-Ethylphenyl)-3-fluoropyrrolidine Hydrochloride)

• Product Name: 3-(4-Ethylphenyl)-3-fluoropyrrolidine Hydrochloride
• CAS No: 1803603-46-4
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• CID: 5719434
• PubChem ID: 112756471
• Update Time: 2025-11-06

3-(4-Ethylphenyl)-3-fluoropyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1803603-46-4
• 3-(4-ethylphenyl)-3-fluoropyrrolidinehydrochloride
• EN300-202992
• 3-(4-ethylphenyl)-3-fluoropyrrolidine;hydrochloride
• 3-(4-ethylphenyl)-3-fluoropyrrolidine hydrochloride
• 3-(4-Ethylphenyl)-3-fluoropyrrolidine Hydrochloride

• Inchi： 1S/C12H16FN.ClH/c1-2-10-3-5-11(6-4-10)12(13)7-8-14-9-12;/h3-6,14H,2,7-9H2,1H3;1H
• InChI Key： SRCIMEDJIORSTL-UHFFFAOYSA-N
• SMILES： Cl.FC1(C2C=CC(CC)=CC=2)CNCC1

Computed Properties

• Exact Mass: 229.1033554g/mol
• Monoisotopic Mass: 229.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: NA

3-(4-Ethylphenyl)-3-fluoropyrrolidine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-Ethylphenyl)-3-fluoropyrrolidine Hydrochloride

3-(4-Ethylphenyl)-3-fluoropyrrolidine Hydrochloride: A Comprehensive Overview

3-(4-Ethylphenyl)-3-fluoropyrrolidine hydrochloride (CAS No. 1803603-46-4) is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its pyrrolidine ring structure with a fluorine atom and a 4-ethylphenyl substituent, exhibits intriguing properties that make it a subject of interest for researchers and industry professionals alike. Recent advancements in synthetic methodologies and its potential applications in drug development have further elevated its significance in the scientific community.

The structural elucidation of 3-(4-Ethylphenyl)-3-fluoropyrrolidine hydrochloride has been a focal point of numerous studies. The compound's core pyrrolidine ring, a five-membered nitrogen-containing ring, is substituted at the 3-position with both a fluorine atom and a 4-ethylphenyl group. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to thoroughly characterize its molecular structure, ensuring precise understanding for further applications.

One of the most compelling aspects of 3-(4-Ethylphenyl)-3-fluoropyrrolidine hydrochloride is its potential in pharmacology. Recent studies have explored its role as a precursor or intermediate in the synthesis of bioactive molecules. For instance, its ability to act as a chiral auxiliary or a building block in asymmetric synthesis has been highlighted in several research papers. This compound's unique stereochemistry and reactivity make it an invaluable tool in the construction of complex organic molecules with therapeutic potential.

The synthesis of 3-(4-Ethylphenyl)-3-fluoropyrrolidine hydrochloride has also been optimized through innovative methodologies. Traditional routes involving Friedel-Crafts alkylation or nucleophilic substitution have been complemented by modern techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. These advancements not only enhance the efficiency of production but also contribute to the sustainability of chemical processes, aligning with current green chemistry principles.

In terms of applications, 3-(4-Ethylphenyl)-3-fluoropyrrolidine hydrochloride has shown promise in various domains. Its role as an intermediate in drug discovery programs targeting central nervous system disorders has been particularly notable. Researchers have investigated its potential as an antagonist or agonist for specific neurotransmitter receptors, paving the way for novel therapeutic interventions. Additionally, its stability under physiological conditions and favorable pharmacokinetic profiles make it an attractive candidate for further preclinical studies.

Recent collaborative efforts between academic institutions and pharmaceutical companies have shed light on the scalability of 3-(4-Ethylphenyl)-3-fluoropyrrolidine hydrochloride production. Process optimization strategies, including solvent selection and catalyst recycling, have significantly improved yield and reduced environmental impact. These developments underscore the compound's viability for large-scale manufacturing, essential for meeting the demands of modern drug development pipelines.

The integration of computational chemistry tools has further enhanced our understanding of 3-(4-Ethylphenyl)-3-fluoropyrrolidine hydrochloride's properties. Quantum mechanical calculations and molecular docking studies have provided insights into its interaction with biological targets, aiding in the design of more potent derivatives. Such computational approaches are increasingly being adopted to accelerate drug discovery processes while minimizing experimental costs.

In conclusion, 3-(4-Ethylphenyl)-3-fluoropyrrolidine hydrochloride (CAS No. 1803603-46-4) stands as a testament to the progress in organic chemistry and pharmacology. Its versatile structure, efficient synthesis methods, and promising biological activity position it as a key player in future drug development endeavors. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.